Cas no 1323707-27-2 (2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine)

2-{5-[1-(2-Chlorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrazine is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a pyrazine moiety and a 2-chlorobenzoyl-substituted azetidine ring. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of the 1,2,4-oxadiazole ring enhances metabolic stability, while the pyrazine and azetidine groups may contribute to binding affinity and selectivity in target interactions. The 2-chlorobenzoyl substituent could further modulate electronic and steric properties, making this compound a promising intermediate for drug discovery. Its synthetic versatility allows for further derivatization, supporting research in kinase inhibitors or other therapeutic applications.
2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine structure
1323707-27-2 structure
Product Name:2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
CAS No:1323707-27-2
MF:C16H12ClN5O2
MW:341.751781463623
CID:6005821
PubChem ID:49746884
Update Time:2025-06-14

2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
    • (2-chlorophenyl)-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
    • AKOS024530842
    • 1323707-27-2
    • (2-chlorophenyl)(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
    • F6064-2224
    • 2-{5-[1-(2-CHLOROBENZOYL)AZETIDIN-3-YL]-1,2,4-OXADIAZOL-3-YL}PYRAZINE
    • Inchi: 1S/C16H12ClN5O2/c17-12-4-2-1-3-11(12)16(23)22-8-10(9-22)15-20-14(21-24-15)13-7-18-5-6-19-13/h1-7,10H,8-9H2
    • InChI Key: HDJPRZAWRVGWPS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(N1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)=O

Computed Properties

  • Exact Mass: 341.0679523g/mol
  • Monoisotopic Mass: 341.0679523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 85Ų

2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine Pricemore >>

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Additional information on 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine

Comprehensive Analysis of 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS No. 1323707-27-2) and Its Applications

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS No. 1323707-27-2) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique 1,2,4-oxadiazole and pyrazine moieties, is being extensively studied for its potential therapeutic applications. Researchers are particularly intrigued by its structural complexity, which combines a 2-chlorobenzoyl group with an azetidine ring, offering a promising scaffold for targeting various biological pathways.

The compound's CAS No. 1323707-27-2 is frequently searched in academic and pharmaceutical databases, reflecting its growing relevance in drug development. Recent studies highlight its potential as a modulator of specific protein-protein interactions, a hot topic in the context of precision medicine and targeted therapy. The integration of 1,2,4-oxadiazole rings in drug design is a trending subject, as these structures are known to enhance metabolic stability and bioavailability—key factors in modern small-molecule drug discovery.

One of the most discussed aspects of 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are exploring novel compounds that can cross the blood-brain barrier and modulate neuronal signaling. The azetidine and pyrazine components of this molecule are particularly noteworthy, as they are often associated with CNS permeability, a critical factor in neuropharmacology.

Another area of interest is the compound's applicability in oncology research. The 2-chlorobenzoyl moiety is a common feature in several kinase inhibitors, which are pivotal in cancer treatment. Given the increasing demand for next-generation kinase inhibitors, this compound's structural attributes make it a candidate for further investigation. Searches for kinase inhibitor scaffolds and heterocyclic drug candidates often lead to discussions about molecules like this, underscoring its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine involves innovative strategies to construct the 1,2,4-oxadiazole ring. This has sparked discussions in green chemistry forums, where researchers seek sustainable methods to synthesize complex heterocycles. The compound's CAS No. 1323707-27-2 is often cited in patents and publications focusing on atom-economical reactions and catalytic cyclization techniques.

In summary, 2-{5-1-(2-chlorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine represents a compelling case study in modern drug discovery. Its multifaceted applications—from neurodegenerative disease research to oncology and synthetic methodology—highlight its versatility. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovative therapeutics and chemical biology.

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